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For researchers, scientists, and professionals in drug development, the ability to monitor

oxygen levels in real-time is often critical. The response time of an optical oxygen sensor—its

speed in detecting changes in oxygen concentration—is a key performance indicator that can

significantly impact experimental outcomes. This guide provides an objective comparison of

response times for various optical oxygen sensors, supported by a detailed experimental

protocol for independent verification.

Understanding Response Time: The t90 Value
The most common metric for sensor speed is the t90 response time. This value represents the

time it takes for a sensor to reach 90% of its final reading after being subjected to a sudden

("step") change in oxygen concentration.[1][2][3] A lower t90 value signifies a faster and more

responsive sensor, which is essential for tracking dynamic biological or chemical processes.

Performance Comparison of Optical Oxygen
Sensors
The following table summarizes the manufacturer-specified response times for a selection of

optical oxygen sensors. It is important to note that performance can vary based on the

measurement medium (gas or liquid) and the specific sensor configuration.
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Manufacturer
Sensor Model /
Type

Specified
Response Time
(t90)

Measurement
Medium

PyroScience FDO2-G2 < 2 seconds (t63) Gas[4]

Fiber-Optic

Minisensor (OXF50-

UHS)

< 0.3 seconds Not Specified

2 mm Fiber (No

Optical Isolation)
8 seconds Gas[5]

2 mm Fiber (No

Optical Isolation)
30 seconds Liquid[5]

Hamilton VisiFerm Series
< 30 seconds (for

T98%)
Liquid (Air to N2)[6]

Medical Ventilator

Sensors
< 12 seconds Gas[7]

SST Sensing
LuminOx Flow-

Through (LOX-02-F)
< 10 seconds Gas

Ocean Optics NeoFox Probes
Varies by coating

(seconds to minutes)
Gas & Liquid[8][9]

In-Situ RDO® Sensor
15 seconds (T95,

decreasing O2)
Liquid[10]

RDO® Sensor
35 seconds (T95,

increasing O2)
Liquid[10]

Note: Some manufacturers specify t63 or t95, which is the time to reach 63% or 95% of the

final value, respectively.

Experimental Protocol: Measuring Sensor Response
Time
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This generalized protocol allows for the standardized measurement of the t90 response time

for optical oxygen sensors in both gas and liquid phases, based on principles from ISO and

ASTM standards.[11][12][13]

Required Apparatus
Optical oxygen sensor and its corresponding meter/readout device.

Temperature-controlled flow-through cell or a sealed test chamber.

Two-channel mass flow controller.

Certified gas cylinders: Pure Nitrogen (N₂) and Compressed Air (20.9% O₂).

For liquid phase: A sealed, stirred vessel with ports for the sensor and gas lines.

Data acquisition software capable of high-frequency logging (e.g., ≥10 Hz).

Pt100 temperature probe for accurate temperature compensation.

Experimental Workflow Diagram
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Workflow for t90 Response Time Measurement

1. System Setup

2. Measurement Cycle (Repeat ≥ 3 times)

3. Data Analysis

Install sensor in flow cell/vessel

Connect gas lines via mass flow controller

Set constant temperature and flow rate

Establish stable baseline with N₂ (0% O₂)

Log baseline data

Step change: Switch gas to Air (20.9% O₂)

Log data until signal stabilizes

Step change: Switch gas back to N₂

Log data until baseline is re-established

Determine 90% signal change threshold

Calculate time from step change to 90% threshold (t90)

Average results from all cycles

Click to download full resolution via product page

Caption: Generalized workflow for determining sensor t90 response time.
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Step-by-Step Procedure
System Assembly: Install the optical oxygen sensor into the flow-through cell (for gas) or the

sealed vessel (for liquid). Connect the gas lines from the N₂ and air cylinders to the mass

flow controller, with the outlet directed into the cell/vessel.

Equilibration: Set the desired temperature and allow the entire system, including the sensor,

to thermally equilibrate.

Establish Baseline (0% O₂): Begin flowing pure nitrogen at a fixed rate (e.g., 200 mL/min)

through the system. Continue until the sensor provides a stable, minimum oxygen reading.

Log Baseline: Start recording the sensor's output at a high frequency.

Induce Step Change (0% → 20.9% O₂): Using the mass flow controller, abruptly switch the

gas source from 100% N₂ to 100% compressed air, maintaining the same total flow rate.

Log Response: Continue logging the data until the sensor reading stabilizes at the new,

higher oxygen level.

Return to Baseline (20.9% → 0% O₂): Abruptly switch the gas flow back to pure nitrogen.

Log Recovery: Continue logging until the sensor reading returns to the initial stable baseline.

Replicate: Repeat steps 3-8 for a minimum of three cycles to ensure the results are

reproducible.

Data Analysis and Calculation
From the logged data, determine the average stable baseline reading (S_initial) and the

average stable final reading (S_final) for each step change.

Calculate the 90% response value (S_90) using the formula: S_90 = S_initial + 0.9 * (S_final

- S_initial)

Identify the time point (t_step) when the gas was switched.
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Identify the time point (t_90) at which the sensor's reading crosses the calculated S_90

value.

The response time is calculated as: t90 = t_90 - t_step.

Calculate the average t90 value from all replicate cycles for both the increasing and

decreasing oxygen steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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